Cas no 1270345-03-3 (4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL)

• Product Name: 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL
• CAS No: 1270345-03-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5583402
• PubChem ID: 55283575
• Update Time: 2025-06-26

4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL
• Phenol, 4-(1-amino-2-methylpropyl)-2-methyl-
• 1270345-03-3
• AKOS006346395
• EN300-1277279

• Inchi： 1S/C11H17NO/c1-7(2)11(12)9-4-5-10(13)8(3)6-9/h4-7,11,13H,12H2,1-3H3
• InChI Key： RZCVBRXPYDBTNZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)C(C(C)C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 288.1±25.0 °C(Predicted)
• pka: 9.85±0.31(Predicted)

Additional information on 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL

4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL (CAS No. 1270345-03-3): An Overview of a Promising Compound in Pharmaceutical Research

4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL (CAS No. 1270345-03-3) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as 4-(1-Amino-2-methylpropyl)-2-methylphenol, belongs to the class of phenols and is characterized by its amino and methyl substituents. The compound's structure and properties make it a valuable candidate for various pharmacological studies, particularly in the areas of neurology and oncology.

The chemical formula of 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL is C₁₁H₁₇NO, and its molecular weight is approximately 183.26 g/mol. The compound is a white crystalline solid at room temperature and is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical applications.

In recent years, 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic uses. One of the key areas of interest is its role as a potential neuroprotective agent. Research has shown that this compound can exhibit antioxidant properties, which may help in mitigating oxidative stress and protecting neurons from damage. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its neuroprotective effects, 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL has also shown potential in cancer research. Studies have indicated that the compound can inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism by which it exerts these effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways that control cell proliferation and apoptosis.

The pharmacokinetic properties of 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL have also been investigated to assess its suitability for therapeutic use. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a moderate half-life, which could be advantageous for drug development.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL. Early results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials to explore its potential as a treatment for various diseases.

In addition to its therapeutic applications, 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL has also found use in chemical synthesis and as a research tool. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly those with biological activity. Researchers are continually exploring new synthetic routes to improve the yield and purity of this compound, which could have implications for both academic and industrial applications.

The environmental impact of 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL is another area of ongoing research. While there are no current reports suggesting significant environmental toxicity, it is important to monitor its behavior in different ecosystems to ensure its safe use in pharmaceutical products. Environmental studies are essential to understand the long-term effects of this compound on aquatic and terrestrial environments.

In conclusion, 4-(1-AMINO-2-METHYLPROPYL)-2-METHYLPHENOL (CAS No. 1270345-03-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure, combined with its potential therapeutic effects, makes it an exciting area of study for scientists and clinicians alike. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, potentially leading to new treatments for various diseases.